1-(4-chloro-1-benzothiophen-3-yl)methanamine hydrochloride

• CAS No.: 2680533-71-3
• Molecular Formula: C9H9Cl2NS
• Molecular Weight: 234.1

Description

1-(4-chloro-1-benzothiophen-3-yl)methanamine hydrochloride is a chemical compound that belongs to the class of benzothiophenes. Benzothiophenes are a promising class of organosulfur compounds known for their diverse applications in pharmaceutical sciences and materials chemistry

Preparation Methods

The synthesis of 1-(4-chloro-1-benzothiophen-3-yl)methanamine hydrochloride can be achieved through several synthetic routes. One common method involves the reaction of 4-chloro-1-benzothiophene with methanamine in the presence of hydrochloric acid. The reaction conditions typically include a controlled temperature and the use of a suitable solvent to facilitate the reaction .

Industrial production methods often involve the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to ensure high yield and purity of the compound. These methods are designed to optimize reaction conditions and minimize the formation of by-products .

Chemical Reactions Analysis

1-(4-chloro-1-benzothiophen-3-yl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide. The major products formed from oxidation include sulfoxides and sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, leading to the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Scientific Research Applications

1-(4-chloro-1-benzothiophen-3-yl)methanamine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex benzothiophene derivatives, which are valuable in materials science and organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and advanced materials

Mechanism of Action

The mechanism of action of 1-(4-chloro-1-benzothiophen-3-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound is known to interact with enzymes and receptors, leading to the modulation of various biochemical pathways. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

1-(4-chloro-1-benzothiophen-3-yl)methanamine hydrochloride can be compared with other similar compounds such as:

5-chloro-1-benzothiophen-3-yl)methanamine hydrochloride: This compound has a similar structure but differs in the position of the chlorine atom, which can lead to different chemical and biological properties.

4-chloro-1-benzothiophene: This is a precursor in the synthesis of the target compound and shares some chemical properties but lacks the amine group.

The uniqueness of this compound lies in its specific substitution pattern and the presence of the amine group, which imparts distinct chemical reactivity and potential biological activities .